4-(4-Ethoxyphenoxy)benzylamine
Description
4-(4-Ethoxyphenoxy)benzylamine is a benzylamine derivative featuring an ethoxyphenoxy substituent at the para position of the benzylamine core. The ethoxyphenoxy group introduces both steric and electronic effects, influencing reactivity, solubility, and biological interactions.
Properties
CAS No. |
937599-05-8 |
|---|---|
Molecular Formula |
C15H17NO2 |
Molecular Weight |
243.30 g/mol |
IUPAC Name |
[4-(4-ethoxyphenoxy)phenyl]methanamine |
InChI |
InChI=1S/C15H17NO2/c1-2-17-13-7-9-15(10-8-13)18-14-5-3-12(11-16)4-6-14/h3-10H,2,11,16H2,1H3 |
InChI Key |
XMRGQUBQOCHPBJ-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=C(C=C1)OC2=CC=C(C=C2)CN |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Functional Comparison
Table 2: Substituent Effects on Activity
| Substituent Type | Example Compound | Electronic Effect | Impact on Activity |
|---|---|---|---|
| Ethoxyphenoxy | Target compound | Electron-donating | Likely reduced cytotoxicity |
| -CF₃ | 4-(Trifluoromethyl)benzylamine | Electron-withdrawing | Enhanced metabolic stability |
| Fluoro-benzyloxy | Compound 8 | Electron-withdrawing | Moderate sodium channel activity |
| Benzylbenzylamine | Compound 7f | Lipophilic | High antifungal activity |
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